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Abstract

This technical guide provides a comprehensive overview of the thermodynamic properties of 3-
Methoxybut-1-yne. Due to a lack of experimentally determined data in publicly available
literature for this specific compound, this document focuses on established methodologies for
determining these crucial parameters. It outlines detailed experimental protocols for key
thermodynamic measurements and discusses computational approaches for their estimation.
This guide serves as a foundational resource for researchers seeking to understand,
characterize, and utilize 3-Methoxybut-1-yne in further scientific applications.

Introduction

3-Methoxybut-1-yne (CsHsO) is a chemical compound of interest in various research and
development sectors. A thorough understanding of its thermodynamic properties, such as
enthalpy of formation, entropy, and heat capacity, is fundamental for process design, safety
analysis, and reaction modeling. These properties govern the compound's behavior under
different temperature and pressure conditions, influencing its stability, reactivity, and phase
transitions.

This guide addresses the current information gap by presenting standardized methods for the
experimental determination and computational estimation of the thermodynamic properties of
3-Methoxybut-1-yne.
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Physicochemical Properties of 3-Methoxybut-1-yne

While extensive thermodynamic data is not readily available, some basic physicochemical
properties have been computed and are presented in Table 1.

Table 1. Computed Physicochemical Properties of 3-Methoxybut-1-yne

Property Value Source

Molecular Formula CsHsO PubChem[1]
Molecular Weight 84.12 g/mol PubChem[1]
XLogP3 0.6 PubChem[1]
Exact Mass 84.057514874 Da PubChem[1]
Monoisotopic Mass 84.057514874 Da PubChem[1]

Experimental Determination of Thermodynamic
Properties

This section details the experimental protocols for measuring key thermodynamic properties of
a volatile organic compound like 3-Methoxybut-1-yne.

Enthalpy of Combustion and Formation

The standard enthalpy of formation (AfH°) can be determined from the experimentally
measured enthalpy of combustion (AcH®) using Hess's Law.

o Sample Preparation: A precise mass of 3-Methoxybut-1-yne is encapsulated in a
combustible container.

o Calorimeter Setup: The sample is placed in a bomb calorimeter, which is then sealed and
pressurized with pure oxygen.

e Immersion: The bomb is submerged in a known mass of water in an insulated container (the
calorimeter).
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« Ignition: The sample is ignited electrically.

o Temperature Measurement: The temperature change of the water is meticulously recorded
until it reaches a maximum and then begins to cool.

o Calculation: The heat released by the combustion is calculated using the temperature
change, the mass of the water, and the heat capacity of the calorimeter system.

Workflow for Bomb Calorimetry.

Heat Capacity

The heat capacity (Cp) of 3-Methoxybut-1-yne can be measured using calorimetry, often
differential scanning calorimetry (DSC).

Sample and Reference Pans: A known mass of 3-Methoxybut-1-yne is hermetically sealed
in an aluminum pan. An empty, sealed pan is used as a reference.

 Instrument Setup: The sample and reference pans are placed in the DSC cell.

o Temperature Program: The cell is subjected to a precise temperature program, typically a
linear heating rate.

» Heat Flow Measurement: The DSC measures the difference in heat flow required to maintain
the sample and reference pans at the same temperature.

o Calculation: The heat capacity is calculated from the differential heat flow, the heating rate,
and the sample mass.

Workflow for DSC Measurement.

Vapor Pressure

The vapor pressure of a volatile compound like 3-Methoxybut-1-yne can be determined by
various methods.

o Sample Degassing: A sample of 3-Methoxybut-1-yne is placed in a thermostatted vessel
and thoroughly degassed to remove any dissolved gases.
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o Equilibrium: The vessel is maintained at a constant temperature until the liquid and vapor
phases reach equilibrium.

e Pressure Measurement: The pressure of the vapor is measured using a high-precision
pressure transducer.

o Temperature Variation: Steps 2 and 3 are repeated at various temperatures to obtain a vapor
pressure curve.

Workflow for Vapor Pressure Measurement.

Computational Estimation of Thermodynamic
Properties

In the absence of experimental data, computational chemistry provides a powerful tool for
estimating the thermodynamic properties of molecules.

Quantum Chemical Methods

e Ab initio methods: These methods, such as Hartree-Fock (HF), Mgller-Plesset perturbation
theory (MP2, MP4), and coupled-cluster theory (CCSD(T)), solve the electronic Schrédinger
eqguation without empirical parameters. They can provide highly accurate predictions of
molecular energies and, consequently, enthalpies of formation.

e Density Functional Theory (DFT): DFT methods, such as B3LYP and M06-2X, are
computationally less expensive than high-level ab initio methods and can provide a good
balance of accuracy and computational cost for the prediction of thermodynamic properties.

Group Additivity Methods

Group additivity methods estimate thermodynamic properties by summing the contributions of
individual functional groups within the molecule. While generally less accurate than quantum
chemical methods, they can provide rapid estimations.

Conclusion

This guide has outlined the necessary experimental and computational methodologies for
determining the thermodynamic properties of 3-Methoxybut-1-yne. While specific
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experimental data for this compound is currently lacking in the public domain, the protocols and
approaches described herein provide a clear pathway for researchers to obtain this critical
information. The accurate determination of these properties is essential for the safe and
efficient application of 3-Methoxybut-1-yne in scientific research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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